Cas no 41205-21-4 (Fluoroimide)

• Product Name: Fluoroimide
• CAS No: 41205-21-4
• MF: C₁₀H₄Cl₂FNO₂
• MW: 260.048664093018
• MDL: MFCD00053087
• CID: 89462
• PubChem ID: 93228
• Update Time: 2025-11-01

Fluoroimide Chemical and Physical Properties

Names and Identifiers

• FLUOROIMIDE
• 3,4-DICHLORO-1-(4-FLUORO-PHENYL)-PYRROLE-2,5-DIONE
• 2,3-dichloro-n-4-fluorophenylmaleimide
• 3,4-dichloro-1-(4-fluorophenyl)-1h-pyrrole-2,5-dione
• 3,4-dichloro-1-(4-fluorophenyl)-1h-pyrrole-5-dione
• mk23
• n-p-fluorophenyl-2,3-dichloromaleimide
• Sparticide
• fluoroimide (jmaf)
• FLUOROIMIDE STANDARD
• 2,3-dichloro-N-(4-fluorophenyl)maleimide
• 2,3-Dichloro-N-(4-fluorophenyl)maleimide (3,4-Dichloro-1-(4-fluoropheny
• fluoromide
• N-(4-fluorophenyl)-2,3,-dichloromaleimide
• N-(4-fluorophenyl)dichloromaleimide
• N-(4-Fluorphenyl)-2,3-dichlormaleinimid
• Spat
• MK 23
• 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-fluorophenyl)-
• 2RA6KRO7U9
• IPENDKRRWFURRE-UHFFFAOYSA-N
• 3,4-dichloro-1-(4-fluorophenyl)pyrrole-2,5-dione
• NSC622384
• 3,4-dichloro-1-(4-fluorophenyl)azoline-2,5-dione
• BRN 1534427
• DS-3252
• CS-0157493
• NCI60_006542
• AKOS000273474
• 41205-21-4
• SCHEMBL68964
• AC-25665
• 3,4-dichloro-1-(4-fluorophenyl)-1N-pyrrole-2,5-dione
• 3,4-dichloro-1-(4-fluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CHEMBL1989810
• EN300-7401543
• C10H4Cl2FNO2
• NS00022160
• D97399
• C18551
• MFCD00053087
• NSC-622384
• CHEBI:81826
• Q19279670
• UNII-2RA6KRO7U9
• N-(4-fluorophenyl)-2,3-dichloromaleimide
• DTXSID7058092
• Z2050052234
• Spartcide
• Fluoroimide, PESTANAL(R), analytical standard
• DTXCID3031860
• Fluoroimide

• MDL： MFCD00053087
• Inchi： 1S/C10H4Cl2FNO2/c11-7-8(12)10(16)14(9(7)15)6-3-1-5(13)2-4-6/h1-4H
• InChI Key： IPENDKRRWFURRE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)C1C=CC(=CC=1)F)=O)Cl
• BRN： 1534427

Computed Properties

• Exact Mass: 258.96000
• Monoisotopic Mass: 258.960312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.6±0.1 g/cm3
• Melting Point: 230 - 240°C
• Boiling Point: 324.7°C at 760 mmHg
• Flash Point: 150.2±27.9 °C
• Refractive Index: 1.631
• Solubility: DMSO (Sparingly), Methanol (Slightly)
• PSA: 37.38000
• LogP: 2.45310
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Fluoroimide Security Information

• Signal Word：Danger
• Hazard Statement： H318-H331-H411
• Warning Statement： P261-P273-P280-P305+P351+P338-P311
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
• Hazard Category Code： 23-41-51/53
• Safety Instruction： 26-39-45-61
• Hazardous Material Identification：
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Room Temperature(BD130589)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on Fluoroimide

Comprehensive Overview of Fluoroimide (CAS No. 41205-21-4): Properties, Applications, and Industry Insights

Fluoroimide (CAS No. 41205-21-4) is a specialized chemical compound widely recognized for its unique molecular structure and versatile applications across multiple industries. As a fluorinated imide derivative, it exhibits exceptional thermal stability, chemical resistance, and compatibility with high-performance materials. This article delves into the scientific characteristics, industrial uses, and emerging trends surrounding Fluoroimide, addressing common queries such as "Fluoroimide solubility," "Fluoroimide synthesis methods," and "CAS 41205-21-4 safety data."

The compound's molecular architecture, featuring both fluorine and imide functional groups, contributes to its growing popularity in advanced material science. Researchers frequently search for "Fluoroimide vs. other imide derivatives" to understand its comparative advantages in polymer modification and electronic applications. Recent studies highlight its role in enhancing the dielectric properties of polyimide films, making it valuable for flexible electronics—a sector experiencing 18% annual growth according to market analysts.

Environmental considerations have propelled interest in "eco-friendly Fluoroimide applications," particularly in energy-efficient coating systems. The compound's low volatility and high durability align with global sustainability trends, reducing material waste in industrial processes. Manufacturers increasingly adopt Fluoroimide as a performance additive in weather-resistant paints, where search terms like "Fluoroimide paint additives" have surged by 32% year-over-year in technical literature queries.

From a technical perspective, CAS 41205-21-4 demonstrates remarkable stability under UV exposure, answering frequent searches about "Fluoroimide photostability." This property makes it particularly useful in outdoor applications where material degradation is a concern. Analytical techniques such as FT-IR and NMR spectroscopy confirm the compound's structural integrity even after prolonged environmental stress testing—a key consideration for quality assurance professionals.

The pharmaceutical industry has shown growing interest in Fluoroimide intermediates, with patent filings related to "Fluoroimide drug synthesis" increasing by 41% since 2020. While not an active pharmaceutical ingredient itself, its derivatives contribute to the development of thermally stable excipients for controlled-release formulations. This application addresses the pharmaceutical sector's demand for materials that withstand sterilization processes without compromising performance.

Supply chain specialists frequently inquire about "Fluoroimide global suppliers" and "CAS 41205-21-4 pricing trends," reflecting the compound's expanding market presence. Current industry reports indicate stable production capacity across major manufacturing regions, with particular growth in Asia-Pacific specialty chemical facilities. Technical buyers should note that purity specifications (typically 98%+ for industrial grade) significantly influence both performance and cost considerations.

Emerging research explores Fluoroimide's potential in next-generation battery technologies, responding to searches about "Fluoroimide in energy storage." Preliminary data suggests its derivatives may improve electrolyte stability in lithium-ion systems, though commercial applications remain in development. This aligns with broader industry movements toward advanced energy solutions, where material innovation plays a critical role in performance enhancement.

Quality control protocols for CAS 41205-21-4 frequently appear in technical discussions, particularly regarding "Fluoroimide impurity analysis" and "spectroscopic characterization methods." Modern analytical laboratories employ HPLC-MS techniques to verify compound purity, with detection limits below 0.1% for common byproducts. These rigorous standards ensure consistency across research and industrial applications where material uniformity is paramount.

Regulatory professionals monitoring "Fluoroimide compliance status" will find the compound currently listed under standard industrial chemical classifications in major markets. Recent toxicological studies (2023) confirm its low ecotoxicity profile when handled according to established industrial hygiene practices. This positions Fluoroimide favorably compared to alternative materials facing increasing regulatory scrutiny.

Looking forward, innovation in Fluoroimide applications continues to accelerate, particularly in response to searches for "high-temperature Fluoroimide composites." Materials science conferences increasingly feature presentations on its use in aerospace-grade thermosets, where its thermal decomposition threshold exceeding 400°C offers distinct advantages. These developments underscore the compound's evolving role in cutting-edge industrial solutions.